Cas no 29658-26-2 (Benzene-1,4-diol;bis(4-fluorophenyl)methanone)

• Product Name: Benzene-1,4-diol;bis(4-fluorophenyl)methanone
• CAS No: 29658-26-2
• MF: C₁₉H₁₄F₂O₃
• MW: 328.309472560883
• CID: 915630
• PubChem ID: 19864017
• Update Time: 2024-10-30

Benzene-1,4-diol;bis(4-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 4,4'-Difluorobenzophenone, hydroquinone polymer
• methanone, bis(4-fluorophenyl)-, polymer with1,4-benzenediol
• Bis(4-fluorophenyl)methanone compound with hydroquinone (poly)
• Benzene-1,4-diol;bis(4-fluorophenyl)methanone
• 4,4'-Difluorobenzophenone,hydroquinone polymer
• Polyetheretherketone(peek)
• polyetherketoneketone
• 29658-26-2
• 4,4'-Difluorobenzophenone-hydroquinone copolymer
• SCHEMBL10631077
• JUPQTSLXMOCDHR-UHFFFAOYSA-N
• G69771

• Inchi： 1S/C13H8F2O.C6H6O2/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10;7-5-1-2-6(8)4-3-5/h1-8H;1-4,7-8H
• InChI Key： JUPQTSLXMOCDHR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)=O.OC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 328.09110063g/mol
• Monoisotopic Mass: 328.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.3 g/mL at 25 °C(lit.)
• Solubility: all common solvents: insoluble